Cas no 1222630-32-1 (2-(Diphenylphosphino)ethanaminiumtetrafluoroborate)
2-(Diphenylphosphino)ethanaminium tetrafluoroborate is a phosphine-based ammonium salt widely utilized as a ligand precursor in transition metal catalysis. Its tetrafluoroborate counterion enhances solubility in polar organic solvents, facilitating homogeneous reaction conditions. The diphenylphosphino group provides strong electron-donating properties, while the ethanaminium moiety offers potential for further functionalization. This compound is particularly valued in asymmetric hydrogenation and cross-coupling reactions due to its stability and tunable steric/electronic effects. The crystalline solid form ensures convenient handling and storage. Its compatibility with air-sensitive protocols, when properly stored, makes it a practical choice for organometallic synthesis and coordination chemistry applications.
1222630-32-1 structure
Product Name:2-(Diphenylphosphino)ethanaminiumtetrafluoroborate
CAS No:1222630-32-1
MF:C14H17BF4NP
MW:317.069858312607
MDL:MFCD17014009
CID:1035690
PubChem ID:329765996
Update Time:2025-06-07
2-(Diphenylphosphino)ethanaminiumtetrafluoroborate Chemical and Physical Properties
Names and Identifiers
-
- 2-(Diphenylphosphino)ethanaminium tetrafluoroborate
- 2-(Diphenylphosphino)ethaminium tetrafluoroborate
- 2-(DIPHENYLPHOSPHINO)ETHYLAMMONIUM TETRAFLUOROBORATE
- MFCD17014009
- 2-diphenylphosphanylethylazanium;tetrafluoroborate
- SY232977
- Ethanamine, 2-(diphenylphosphino)-, tetrafluoroborate(1-) (1:1)
- 1222630-32-1
- (2-AMMONIOETHYL)DIPHENYLPHOSPHANE TETRAFLUOROBORATE
- 2-(Diphenylphosphino)ethanaminium tetrafluoroborate, 96%
- 2-(Diphenylphosphanyl)ethan-1-aminium tetrafluoroborate
- 2-(Diphenylphosphino)ethanammonium tetrafluoroborate
- 2-(Diphenylphosphino)ethylaMMoniuM tetrafluoroborate, 97+%
- D94497
- 2-(Diphenylphosphino)ethanaminiumtetrafluoroborate
- DTXSID90855642
- XYB63032
-
- MDL： MFCD17014009
- Inchi： 1S/C14H16NP.BF4/c15-11-12-16(13-7-3-1-4-8-13)14-9-5-2-6-10-14;2-1(3,4)5/h1-10H,11-12,15H2;/q;-1/p+1
- InChI Key： ACXZLRCRPLYXBQ-UHFFFAOYSA-O
- SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)CC[NH3+].F[B-](F)(F)F
Computed Properties
- Exact Mass: 317.11300
- Monoisotopic Mass: 317.1127794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6Ų
Experimental Properties
- Melting Point: 116-122 °C
- PSA: 41.23000
- LogP: 2.66120
- Sensitiveness: air sensitive
2-(Diphenylphosphino)ethanaminiumtetrafluoroborate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3263 8 / PGIII
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： 26-36/37/39-45
-
Hazardous Material Identification：
- HazardClass：8
2-(Diphenylphosphino)ethanaminiumtetrafluoroborate Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
2-(Diphenylphosphino)ethanaminiumtetrafluoroborate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019119381-5g |
2-(Diphenylphosphino)ethanaminium tetrafluoroborate |
1222630-32-1 | 95% | 5g |
$400.00 | 2023-09-03 | |
| Chemenu | CM182817-5g |
2-(Diphenylphosphino)ethanaminiumtetrafluoroborate |
1222630-32-1 | 95% | 5g |
$398 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY232977-1g |
2-(Diphenylphosphino)ethanaminium Tetrafluoroborate |
1222630-32-1 | ≥97% | 1g |
¥5500.0 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-7174-500mg |
2-(Diphenylphosphino)ethylammonium tetrafluoroborate |
1222630-32-1 | min.97% | 500mg |
655.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-7174-2g |
2-(Diphenylphosphino)ethylammonium tetrafluoroborate |
1222630-32-1 | min.97% | 2g |
1980.0CNY | 2021-07-12 | |
| TRC | D069385-250mg |
2-(Diphenylphosphino)ethanaminiumtetrafluoroborate |
1222630-32-1 | 250mg |
$ 285.00 | 2022-06-06 | ||
| TRC | D069385-500mg |
2-(Diphenylphosphino)ethanaminiumtetrafluoroborate |
1222630-32-1 | 500mg |
$ 470.00 | 2022-06-06 | ||
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601245-1g |
2-(Diphenylphosphino)ethanaminiumtetrafluoroborate |
1222630-32-1 | 97% | 1g |
¥1198.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601245-5g |
2-(Diphenylphosphino)ethanaminiumtetrafluoroborate |
1222630-32-1 | 97% | 5g |
¥4792.0 | 2024-07-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D920272-50mg |
2-(Diphenylphosphino)ethanaminium tetrafluoroborate |
1222630-32-1 | 97% | 50mg |
￥88.20 | 2022-01-10 |
2-(Diphenylphosphino)ethanaminiumtetrafluoroborate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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